Cas no 1496418-39-3 (6-(2-ethoxyphenyl)pyrimidine-2,4(1H,3H)-dione)

• Product Name: 6-(2-ethoxyphenyl)pyrimidine-2,4(1H,3H)-dione
• CAS No: 1496418-39-3
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 5578097
• Update Time: 2025-06-13

6-(2-ethoxyphenyl)pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 6-(2-ethoxyphenyl)-
• 6-(2-ethoxyphenyl)pyrimidine-2,4(1h,3h)-dione
• 6-(2-ethoxyphenyl)pyrimidine-2,4(1H,3H)-dione

• Inchi： 1S/C12H12N2O3/c1-2-17-10-6-4-3-5-8(10)9-7-11(15)14-12(16)13-9/h3-7H,2H2,1H3,(H2,13,14,15,16)
• InChI Key： RIOIFENIAOFCJM-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2=CC=CC=C2OCC)=CC(=O)N1

Experimental Properties

• Density: 1.238±0.06 g/cm3(Predicted)
• pka: 8.63±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 6-(2-ethoxyphenyl)pyrimidine-2,4(1H,3H)-dione

Introduction to 6-(2-ethoxyphenyl)pyrimidine-2,4(1H,3H)-dione (CAS No. 1496418-39-3)

6-(2-ethoxyphenyl)pyrimidine-2,4(1H,3H)-dione, identified by the Chemical Abstracts Service Number (CAS No.) 1496418-39-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidine derivatives, a class of molecules widely studied for their biological activities and potential therapeutic applications. The structural features of 6-(2-ethoxyphenyl)pyrimidine-2,4(1H,3H)-dione, particularly the presence of an ethoxy group on the phenyl ring and the dione functionality in the pyrimidine core, make it a promising candidate for further investigation in drug discovery.

The pyrimidine scaffold is a fundamental motif in many bioactive molecules, including nucleoside analogs and antiviral agents. The dione moiety in this compound introduces additional reactivity and potential for functionalization, which can be exploited to develop novel pharmacophores. The 2-ethoxyphenyl substituent adds another layer of complexity, influencing both the electronic properties and solubility of the molecule. These structural attributes have made 6-(2-ethoxyphenyl)pyrimidine-2,4(1H,3H)-dione a subject of interest for synthetic chemists and pharmacologists alike.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Pyrimidine derivatives have been particularly successful in this regard, with several compounds entering clinical trials for their anticancer, antiviral, and anti-inflammatory properties. The biological activity of 6-(2-ethoxyphenyl)pyrimidine-2,4(1H,3H)-dione has been explored in several preclinical studies, revealing potential applications in modulating key cellular processes.

One of the most compelling aspects of this compound is its ability to interact with biological targets at the molecular level. The ethoxyphenyl group is known to enhance binding affinity by forming hydrogen bonds and hydrophobic interactions with protein receptors. Meanwhile, the dione functionality can participate in Michael addition reactions or undergo redox transformations, providing multiple avenues for therapeutic intervention. These properties have prompted researchers to investigate its role in inhibiting enzymes such as kinases and phosphodiesterases, which are often overexpressed in pathological conditions.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 6-(2-ethoxyphenyl)pyrimidine-2,4(1H,3H)-dione. Molecular docking studies have suggested that this compound may bind to ATP-binding sites of kinases, thereby inhibiting their activity. Such interactions could be exploited to develop treatments for cancers driven by aberrant kinase signaling. Additionally, the compound’s ability to cross cell membranes due to its lipophilic nature makes it a suitable candidate for oral administration.

The synthesis of 6-(2-ethoxyphenyl)pyrimidine-2,4(1H,3H)-dione involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between ethoxystyrene derivatives and urea or thiourea under acidic or basic conditions. The introduction of the dione group typically involves oxidation of a hydroxymethyl or formyl intermediate using oxidizing agents such as selenium dioxide or manganese dioxide. These synthetic strategies highlight the compound’s versatility as a building block for more complex molecules.

In terms of pharmacokinetic properties, 6-(2-ethoxyphenyl)pyrimidine-2,4(1H,3H)-dione exhibits moderate solubility in both water and organic solvents due to its balanced polar and non-polar regions. This characteristic is advantageous for formulating drug products that require good bioavailability. Preliminary toxicity studies have shown that the compound is well-tolerated at moderate doses but may exhibit hepatotoxicity at higher concentrations. Further research is needed to optimize dosing regimens and minimize potential side effects.

The pharmaceutical industry has shown considerable interest in developing next-generation therapeutics based on pyrimidine derivatives like 6-(2-ethoxyphenyl)pyrimidine-2,4(1H,3H)-dione. Companies are investing heavily in research programs aimed at identifying new molecular targets and improving existing drug candidates through structure-based design. The flexibility offered by this compound’s scaffold allows chemists to modify various functional groups while retaining core biological activity—a key factor in developing drugs with improved efficacy and reduced resistance profiles.

One notable application area is oncology, where inhibitors targeting kinases play a pivotal role in treating metastatic cancers. The ability of 6-(2-ethoxyphenyl)pyrimidine-2,4(1H,3H)-dione to disrupt kinase signaling pathways has been demonstrated in vitro using cell culture models derived from human cancer cell lines. These studies have revealed promising results regarding its potential as an anti-proliferative agent against certain types of leukemia and solid tumors. However, further preclinical testing is necessary before moving into human clinical trials.

The development pipeline for 6-(2-ethoxyphenyl)pyrimidine-2,4(1H,3H)-dione also includes investigations into its anti-inflammatory properties, which could make it relevant for treating autoimmune diseases such as rheumatoid arthritis or psoriasis vulgaris. Inflammatory processes often involve dysregulated kinase activity, making kinase inhibitors like this one attractive candidates for modulating immune responses without excessive immunosuppression.

Another emerging area is antiviral therapy, where pyrimidine derivatives have demonstrated efficacy against RNA viruses such as HIV or hepatitis C virus (HCV). The structural similarity between viral nucleic acids and natural pyrimidines allows these compounds to interfere with viral replication cycles effectively.* 6-(2-Ethoxyphenyl)pyrimidine - 24 (1 H , 35 ) - Diones potential as an antiviral agent warrants exploration through targeted molecular modeling experiments designed around known viral protease active sites.*